![molecular formula C15H18N2O2 B6645592 N-(4-methylpiperidin-4-yl)-1-benzofuran-2-carboxamide](/img/structure/B6645592.png)
N-(4-methylpiperidin-4-yl)-1-benzofuran-2-carboxamide
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Overview
Description
N-(4-methylpiperidin-4-yl)-1-benzofuran-2-carboxamide (MPBC) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, neuroscience, and pharmacology. MPBC is a benzofuran derivative that exhibits high affinity and selectivity for the sigma-1 receptor, a protein that is involved in various physiological processes, including pain perception, cognition, and neuroprotection.
Mechanism of Action
The mechanism of action of N-(4-methylpiperidin-4-yl)-1-benzofuran-2-carboxamide is primarily attributed to its high affinity and selectivity for the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various physiological processes, including pain perception, cognition, and neuroprotection. This compound binds to the sigma-1 receptor and modulates its activity, leading to the regulation of various downstream signaling pathways.
Biochemical and Physiological Effects
This compound has been shown to exhibit various biochemical and physiological effects, including the regulation of neurotransmitter release, the modulation of ion channels, and the regulation of gene expression. In addition, this compound has been shown to exhibit neuroprotective and anti-inflammatory properties, making it a potential candidate for the treatment of various neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-(4-methylpiperidin-4-yl)-1-benzofuran-2-carboxamide in lab experiments is its high affinity and selectivity for the sigma-1 receptor, which allows for the specific modulation of its activity. In addition, this compound exhibits low toxicity and good pharmacokinetic properties, making it a suitable candidate for in vivo studies. However, one of the limitations of using this compound is its relatively high cost and limited availability, which may hinder its widespread use in research.
Future Directions
There are several future directions for the research on N-(4-methylpiperidin-4-yl)-1-benzofuran-2-carboxamide. One potential direction is the development of more potent and selective sigma-1 receptor ligands based on the structure of this compound. Another direction is the investigation of the potential therapeutic applications of this compound in various neurological disorders, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. Additionally, the role of the sigma-1 receptor in various physiological processes, including pain perception and cognition, remains to be fully elucidated, and further research on this topic may lead to the development of novel therapeutic strategies.
Synthesis Methods
The synthesis of N-(4-methylpiperidin-4-yl)-1-benzofuran-2-carboxamide involves several steps, including the preparation of the intermediate compounds and the final coupling reaction. One of the most common methods for synthesizing this compound is the reaction of 4-methylpiperidine with 2-bromo-1-benzofuran, followed by the coupling of the resulting intermediate with 2,2,2-trifluoroacetic anhydride. The final product is obtained after purification through column chromatography.
Scientific Research Applications
N-(4-methylpiperidin-4-yl)-1-benzofuran-2-carboxamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, this compound has been identified as a potential drug candidate for the treatment of various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. In neuroscience, this compound has been used as a tool to study the role of the sigma-1 receptor in the regulation of neural function and behavior. In pharmacology, this compound has been shown to exhibit analgesic and anti-inflammatory properties, making it a potential candidate for the treatment of chronic pain.
Properties
IUPAC Name |
N-(4-methylpiperidin-4-yl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H18N2O2/c1-15(6-8-16-9-7-15)17-14(18)13-10-11-4-2-3-5-12(11)19-13/h2-5,10,16H,6-9H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UKOUMQZTWLMDQR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCNCC1)NC(=O)C2=CC3=CC=CC=C3O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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